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ketone

Cat. No.: B179516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for understanding and utilizing 1-
Hydroxycyclohexyl phenyl ketone, a prominent photoinitiator in various scientific and

industrial applications. This document provides a thorough overview of its chemical synonyms,

physicochemical properties, and detailed experimental protocols for its use in

photopolymerization.

Chemical Identity and Synonyms
1-Hydroxycyclohexyl phenyl ketone is a widely used organic compound, primarily

recognized for its role as a highly efficient Norrish Type I photoinitiator.[1] Due to its extensive

use, it is known by a multitude of synonyms and trade names in scientific literature and

commercial products. Accurate identification is crucial for experimental replication and safety

compliance.

The compound's unique CAS Registry Number is 947-19-3.[2] This identifier is the most

reliable way to ensure the correct chemical substance is being referenced.

Below is a table summarizing the most common synonyms and identifiers for 1-
Hydroxycyclohexyl phenyl ketone.
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Identifier Type Identifier

IUPAC Name (1-hydroxycyclohexyl)(phenyl)methanone

CAS Number 947-19-3

Common Synonyms

1-Benzoylcyclohexanol, 1-Benzoyl-1-

hydroxycyclohexane, HCPK, α-

Hydroxycyclohexyl phenyl ketone

Trade Names
Irgacure 184, Omnirad 184, Additol CPK,

Chivacure 184, Darocur 184, Speedcure 184

A logical diagram illustrating the relationship between these identifiers is provided below.
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1-Hydroxycyclohexyl phenyl ketone

(1-hydroxycyclohexyl)(phenyl)methanone
is formally named

947-19-3is registered as

1-Benzoylcyclohexanol
1-Benzoyl-1-hydroxycyclohexane

HCPK
α-Hydroxycyclohexyl phenyl ketone

is also known as

Irgacure 184
Omnirad 184
Additol CPK

Chivacure 184
Darocur 184

Speedcure 184

is commercially sold as
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Photoexcitation and Cleavage

Polymerization

1-Hydroxycyclohexyl
phenyl ketone

Excited State

UV Light (hν)

Benzoyl Radical +
Hydroxycyclohexyl Radical

α-Cleavage
(Norrish Type I)

Monomer
(e.g., Acrylate)

Initiation

Growing Polymer Chain

Propagation

Cross-linked Polymer

Termination
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Start

Prepare UV-curable formulation

Place sample between KBr plates

Mount sample in FTIR spectrometer

Position UV light guide

Acquire baseline FTIR spectra

Initiate UV irradiation

Collect FTIR spectra in real-time

Analyze peak area decrease to determine conversion

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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